molecular formula C10H15FN4 B2560724 4-Azepan-1-yl-6-fluoropyrimidin-2-amine CAS No. 188987-82-8

4-Azepan-1-yl-6-fluoropyrimidin-2-amine

Cat. No. B2560724
CAS RN: 188987-82-8
M. Wt: 210.256
InChI Key: DLLBXAJJFSSIAB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Azepan-1-yl-6-fluoropyrimidin-2-amine is a chemical compound with the molecular formula C10H15FN4 and a molecular weight of 210.256 . It has been extensively studied for its potential applications in various fields of research and industry.


Synthesis Analysis

While specific synthesis methods for 4-Azepan-1-yl-6-fluoropyrimidin-2-amine were not found in the search results, a related compound, a series of 4-(4-(1H-imidazol-1-yl)phenyl)-6-arylpyrimidin-2-amines, has been synthesized from 3-[4-(1H-imidazol-1-yl) phenyl]prop-2-en-1-ones and evaluated for phosphodiesterase (PDE) inhibition and antimicrobial activities .


Molecular Structure Analysis

The molecular structure of 4-Azepan-1-yl-6-fluoropyrimidin-2-amine consists of a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, attached to a seven-membered azepane ring and a fluorine atom .

Scientific Research Applications

Photocatalysis and Green Synthesis

4-Azepan-1-yl-6-fluoropyrimidin-2-amine has been investigated as a potential photocatalyst. Specifically, it has been explored in the synthesis of pyranopyrazole scaffolds via a proton-coupled electron transfer (PCET) process. In this method, a blue LED serves as a renewable energy source, allowing efficient and environmentally friendly synthesis of complex molecules . The compound’s unique properties make it suitable for green chemistry applications.

Analytical Chemistry and Sensors

Fluorine-containing compounds are often used as probes or sensors due to their distinct spectroscopic properties. Researchers could investigate 4-Azepan-1-yl-6-fluoropyrimidin-2-amine as a fluorescent probe for detecting specific analytes or monitoring chemical reactions. Its potential as a sensor material warrants exploration.

properties

IUPAC Name

4-(azepan-1-yl)-6-fluoropyrimidin-2-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H15FN4/c11-8-7-9(14-10(12)13-8)15-5-3-1-2-4-6-15/h7H,1-6H2,(H2,12,13,14)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DLLBXAJJFSSIAB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCCN(CC1)C2=CC(=NC(=N2)N)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H15FN4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

210.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Solubility

>31.5 [ug/mL] (The mean of the results at pH 7.4)
Record name SID24780581
Source Burnham Center for Chemical Genomics
URL https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table
Description Aqueous solubility in buffer at pH 7.4

Product Name

4-(Azepan-1-yl)-6-fluoropyrimidin-2-amine

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